Cas no 108168-60-1 (Phosphonic acid,(1-aminocyclopropyl)-, ion(1-) (9CI))

Phosphonic acid,(1-aminocyclopropyl)-, ion(1-) (9CI) structure
108168-60-1 structure
Product Name:Phosphonic acid,(1-aminocyclopropyl)-, ion(1-) (9CI)
CAS No:108168-60-1
MF:C3H7NO3P
MW:136.066341638565
CID:146374
PubChem ID:194762
Update Time:2025-04-19

Phosphonic acid,(1-aminocyclopropyl)-, ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,(1-aminocyclopropyl)-, ion(1-) (9CI)
    • 1-aminocyclopropanephosphonate
    • 1-Accp
    • hydrogen (1-aminocyclopropyl)phosphonate
    • 1-aminocyclopropylphosphonate(1)
    • hydrogen 1-aminocyclopropylphosphonate
    • DB03053
    • 108168-60-1
    • 1-AMINOCYCLOPROPYLPHOSPHONATE
    • CHEBI:44158
    • (1-aminocyclopropyl)-hydroxyphosphinate
    • PD007428
    • Q27094017
    • DTXSID50910640
    • 1-aminocyclopropylphosphonate(1-)
    • Inchi: 1S/C3H8NO3P/c4-3(1-2-3)8(5,6)7/h1-2,4H2,(H2,5,6,7)/p-1
    • InChI Key: WKCJTSHOKDLADL-UHFFFAOYSA-M
    • SMILES: P(C1(CC1)N)(=O)([O-])O

Computed Properties

  • Exact Mass: 136.01641
  • Monoisotopic Mass: 136.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Boiling Point: 346.3°Cat760mmHg
  • Flash Point: 163.2°C
  • PSA: 86.38
  • LogP: 0.75140
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